1-(2-(Benzyloxy)phenyl)cyclopropanamine

• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol
• IUPAC Name: 1-(2-phenylmethoxyphenyl)cyclopropan-1-amine
• InChI: InChI=1S/C16H17NO/c17-16(10-11-16)14-8-4-5-9-15(14)18-12-13-6-2-1-3-7-13/h1-9H,10-12,17H2
• InChI Key: CQGAINBQVWUXFH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=CC=C2OCC3=CC=CC=C3)N

Description

1-(2-(Benzyloxy)phenyl)cyclopropanamine is a useful research compound. Its molecular formula is C16H17NO and its molecular weight is 239.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Titanium(IV) isopropoxide (1.62 mL) was added to a stirred solution of 2-(benzyloxy)benzonitrile (1.05 g) in diethyl ether (25 mL) cooled to −78° C. under N2 followed by the dropwise addition of ethylmagnesium bromide (3.67 mL of a 3M solution in diethylether). The resulting mixture was stirred at −78° C. for 10 min and then warmed to rt over 1 h. Boron trifluoride diethyl etherate (1.27 mL) was added dropwise and the mixture was stirred for 1 h. The reaction was quenched with 1M HCl (30 mL). Diethyl ether (30 mL) was added and the organic layer separated. To the aqueous layer was added aqueous 10% NaOH (50 mL) and diethyl ether and this was filtered through celite to remove solids (which were washed with further diethyl ether). This mixture was extracted with diethyl ether (2×70 mL) and dichloromethane (70 mL). All the organic layers were combined, dried (Na2SO4) and the solvents removed in vacuo. The residue was dissolved in dichloromethane and loaded on to an 10 g SCX cartridge. The impurities were washed through with methanol (50 mL) and discarded. Elution with 7N methanolic ammonia (25 mL) and evaporation in vacuo gave the subtitle compound as a brown oil (0.625 g).